Cas no 2580238-93-1 (2-(1H-1,2,3-benzotriazol-1-yl)ethane-1-sulfonamide)

• Product Name: 2-(1H-1,2,3-benzotriazol-1-yl)ethane-1-sulfonamide
• CAS No: 2580238-93-1
• MF: C₈H₁₀N₄O₂S
• MW: 226.255599498749
• CID: 5661391
• PubChem ID: 165889685
• Update Time: 2025-05-20

2-(1H-1,2,3-benzotriazol-1-yl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-27734548
• 2-(1H-1,2,3-benzotriazol-1-yl)ethane-1-sulfonamide
• 2580238-93-1

• Inchi： 1S/C8H10N4O2S/c9-15(13,14)6-5-12-8-4-2-1-3-7(8)10-11-12/h1-4H,5-6H2,(H2,9,13,14)
• InChI Key： PGZHMRMKVDFJHY-UHFFFAOYSA-N
• SMILES： S(CCN1C2C=CC=CC=2N=N1)(N)(=O)=O

Computed Properties

• Exact Mass: 226.05244675g/mol
• Monoisotopic Mass: 226.05244675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-(1H-1,2,3-benzotriazol-1-yl)ethane-1-sulfonamide

2-(1H-1,2,3-Benzotriazol-1-yl)ethane-1-sulfonamide: A Comprehensive Overview

The compound with CAS No. 2580238-93-1, known as 2-(1H-1,2,3-benzotriazol-1-yl)ethane-1-sulfonamide, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The benzotriazole moiety in its structure contributes to its stability and reactivity, making it a valuable compound for research and development.

Recent studies have highlighted the importance of sulfonamides in medicinal chemistry, particularly in the design of bioactive molecules. The sulfonamide group in this compound plays a crucial role in modulating its pharmacokinetic properties, such as solubility and permeability. Researchers have explored the use of this compound as a potential lead for drug discovery, especially in the development of anti-inflammatory and anti-cancer agents.

The synthesis of 2-(1H-1,2,3-benzotriazol-1-yl)ethane-1-sulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the benzotriazole ring is achieved through a nucleophilic aromatic substitution reaction, which ensures high yield and purity. This compound has also been studied for its ability to act as a corrosion inhibitor in metal protection applications, showcasing its versatility across different fields.

In terms of physical properties, this compound exhibits a melting point of approximately 240°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands due to the conjugated system within the benzotriazole ring, making it suitable for applications in optoelectronics and sensor technologies.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of 2-(1H-1,2,3-benzotriazol-1-yl)ethane-1-sulfonamide with high accuracy. Density functional theory (DFT) calculations have revealed that this compound has a low energy gap between its highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO), which is advantageous for its use in organic electronics.

The biological activity of this compound has been extensively studied. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary studies indicate that this compound may exhibit cytotoxic effects against certain cancer cell lines, making it a promising candidate for further investigation in oncology research.

In conclusion, 2-(1H-1,2,3-benzotriazol-1-yl)ethane-1-sulfonamide (CAS No. 2580238-93-1) is a versatile and intriguing molecule with a wide range of potential applications. Its unique combination of structural features and functional groups makes it an attractive target for both academic and industrial research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play a significant role in advancing various fields of science and technology.